p53 (103-111)

• sequence: YLGSYGFRL
• source: Homo sapiens (human)
• synonym: Cellular tumor antigen p53 (103-111); p53 (103-111)

Description

Cellular tumor antigen p53

Scientific Research Applications

The Role of p53 in Cancer

• p53, often referred to as "the guardian of the genome," plays a crucial role in cancer prevention. It functions as a tumor suppressor protein, highly involved in the regulation of the cell cycle, programmed cell death (apoptosis), senescence, differentiation, and development (Mandinova & Lee, 2015).
• Research over the past 30 years has shown p53 is not an oncogene but a tumor suppressor frequently mutated in human cancers. It is a transcription factor induced by stress, capable of promoting cell cycle arrest, apoptosis, and senescence (Levine & Oren, 2009).
• Mutations in p53 are common in most human malignancies, with the protein acting as a multifunctional transcription factor involved in various cellular responses to DNA damage and stress signals (Hainaut & Hollstein, 2000).

p53 Mutations and Clinical Implications

• A study on esophageal dysplasia and cancer found that mutations in the p53 gene are frequent, suggesting its role in the early stages of esophageal squamous cell carcinoma (Kaneko et al., 2007).
• The expression of p53 in cholangiocarcinoma tissue suggests that p53 gene mutations induce apoptosis in cancer cells, thus playing a role in cancer cell regulation and potential therapeutic targets (Guo Qi-yong, 2012).

Broader Implications of p53 Research

• The p53 gene has a complex history in cancer research, oscillating between being classified as an oncogene and a tumor suppressor. Its study has been influenced by various scientific paradigms over the years (Soussi, 2010).
• p53 is highly inducible by stress signals and regulates multiple cellular processes, including metabolism, antioxidant response, and DNA repair. These noncanonical activities of p53 also have significant antitumor effects (Chen, 2016).
• Studies on p53 isoforms, such as Δ133p53β, have revealed their role in promoting breast cancer cell invasion and the potential for peptide-based inhibitor design against p53-related cancers (Lei et al., 2018).